(1S,4E,6R,7R,16R,17R)-4-ethylidene-7,16-dihydroxy-6,7-dimethyl-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione

• Molecular Formula: C18H25NO6
• Molecular Weight: 351.4 g/mol
• IUPAC Name: (1S,4E,6R,7R,16R,17R)-4-ethylidene-7,16-dihydroxy-6,7-dimethyl-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione
• InChI: InChI=1S/C18H25NO6/c1-4-11-7-10(2)18(3,23)17(22)24-9-12-5-6-19-8-13(20)15(14(12)19)25-16(11)21/h4-5,10,13-15,20,23H,6-9H2,1-3H3/b11-4+/t10-,13-,14-,15-,18-/m1/s1
• InChI Key: NPYPUYCITBTPSF-PUEFMWKWSA-N
• Isomeric SMILES: C/C=C/1\C[C@H]([C@@](C(=O)OCC2=CCN3[C@H]2[C@@H]([C@@H](C3)O)OC1=O)(C)O)C
• Canonical SMILES: CC=C1CC(C(C(=O)OCC2=CCN3C2C(C(C3)O)OC1=O)(C)O)C
• synonyms: anacrotine; crotalaburnine

Description

(1S,4E,6R,7R,16R,17R)-4-ethylidene-7,16-dihydroxy-6,7-dimethyl-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione is a natural product found in Crotalaria laburnifolia and Crotalaria micans with data available.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Some compounds with structural similarities to the requested chemical have been synthesized using conventional methods, such as Diels-Alder reactions and microwave irradiation. For example, 9-Methyl-3,5-dioxo-4-azatricyclo[5.2.2.0^2,6]undec-8-ene-1,8-diyl diacetate was synthesized from 2-methylcyclohexane-1,3-dione and 1H-pyrrole-2,5-dione (Bielenica & Kossakowski, 2010).

• Crystal Structure Analysis : Novel compounds like exo-1,6-dihydroxy-4,9-dimethyl-3,8-dioxatricyclo[5.3.0.0^2,6]deca-5,10-dione have been synthesized with high stereoselectivity, and their structures characterized using techniques like NMR, IR, MS, and X-ray single crystal diffraction (Wang Wei-don, 2014).

Chemical Reactions and Properties

• Photochemical Behavior : Studies on compounds structurally similar to the requested chemical have shown unique photochemical behaviors. For example, the dimerization of 1,3-dimethyl-8-oxabicyclo[5.3.0]dec-3-ene-2,9-dione through photo-induced formation of trans-cycloheptenone followed by thermal dimerization (Barbosa, Mann, & Cummins, 1990).

• Reactivity with Amines : Dichotomy in the reaction of compounds like 5-[(2-Furyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione with cyclic secondary amines has been observed, leading to various cyclic and acyclic products (Šafár̆ et al., 2000).

Applications in Synthesis

• Synthesis of Optically Pure Compounds : Research has been conducted on the synthesis of optically pure molecules, such as 3-(1n.π*)-(1S,6R)-bicyclo[4.4.0]decane-3,8-dione, which is chiral only in the excited state. This highlights the potential for creating optically active molecules with unique properties (Miesen et al., 1994).

• Potential in Synthesizing Novel Compounds : The research on similar bicyclic and tricyclic diones suggests potential applications in synthesizing novel compounds with unique structures and properties, such as those seen in studies of oxiran-2-ylmethyl and oxiran-2-ylmethoxy derivatives (Kossakowski & Wojciechowska, 2006).